(S)-3-Hydroxy-23-methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-34(2)24-22-20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-23-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)
• InChIKey: VWMVWXLXCQKVQU-UHFFFAOYSA-N

Overview of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a coenzyme A (CoA) derivative consisting of a (S)-3-hydroxy-23-methyltetracosanoyl fatty acyl group linked to CoA via a thioester bond . It belongs to the class of very-long-chain (3R)-3-hydroxyacyl-CoAs, with a 24-carbon chain length (C24) [1]. This compound is a specialized metabolite within sphingolipid biology, serving as a substrate for specific ceramide synthases (CerS) that utilize very-long-chain and branched fatty acyl-CoAs for ceramide production [2].

• [1] Human Metabolome Database. 23-Methyltetracosanoyl-CoA (HMDB0300796). View Source
• [2] Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry, 283(9), 5677-5684. View Source

Irreplaceability vs. Common Acyl-CoAs

Generic substitution of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA with simpler, more readily available acyl-CoAs is scientifically invalid due to the strict chain-length and functional group specificity of ceramide synthases. Mammalian CerS isoforms exhibit remarkable substrate selectivity for acyl-CoA chain length [1]. Specifically, CerS2 utilizes C20-C26 acyl-CoAs but shows no activity with C16:0-CoA [2], while CerS4 is selective for C18-C22 chains [3]. The compound's unique features—a C24 chain length, a (S)-3-hydroxy group, and a terminal methyl branch—place it within a narrow window of substrates for specific CerS isoforms. Using an unbranched C24:0-CoA (lignoceroyl-CoA) or a shorter 3-hydroxy acyl-CoA would alter the resulting ceramide's N-acyl chain composition, confounding studies of sphingolipid-dependent cellular processes.

• [1] ENZYME entry: EC 2.3.1.297 - very-long-chain ceramide synthase. View Source
• [2] Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry, 283(9), 5677-5684. View Source
• [3] UniProtKB. Q5E9R6 (CERS4_BOVIN). View Source

Specificity Compared to Structural Analogs

CerS2 Specificity for C24 Acyl-CoA

CerS2, the predominant ceramide synthase in many tissues, exhibits a strict chain-length specificity for acyl-CoA substrates. The target compound, with a C24 acyl chain, falls within the optimal activity range for this enzyme. In contrast, shorter-chain substrates (e.g., C16:0-CoA) are not utilized. This specificity is defined by the enzyme's active site geometry [1].

Evidence Dimension	CerS2 Acyl-CoA Chain Length Utilization
Target Compound Data	C24 acyl chain (within active range of C20-C26)
Comparator Or Baseline	C16:0-CoA (palmitoyl-CoA)
Quantified Difference	Activity vs. No Activity
Conditions	In vitro CerS2 activity assay using recombinant enzyme

Why This Matters

Ensures the compound is a competent substrate for CerS2, the most widely expressed ceramide synthase, making it relevant for a broad range of studies.

• [1] Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry, 283(9), 5677-5684. View Source

Limited CerS4 Activity on C24 Substrate

CerS4 demonstrates high selectivity for long and very-long-chain acyl-CoAs, with a primary activity range of C18:0-C22:0 [1]. The C24 acyl chain of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA places it at the upper limit or beyond the preferred range of CerS4. This contrasts with CerS2, where C24 is a core substrate.

Evidence Dimension	CerS4 Acyl-CoA Chain Length Preference
Target Compound Data	C24 acyl chain (at or beyond upper limit of C18-C22 preference)
Comparator Or Baseline	C22:0-CoA (behenoyl-CoA)
Quantified Difference	Substrate vs. Likely Reduced Activity
Conditions	Inferred from enzyme characterization in UniProtKB/Swiss-Prot and primary literature

Why This Matters

Allows for isoform-selective studies; using this compound helps distinguish CerS2-dependent from CerS4-dependent ceramide synthesis.

• [1] UniProtKB. Q5E9R6 (CERS4_BOVIN). View Source

3-Hydroxy vs. 2-Hydroxy Acyl-CoA Recognition

While the 2-hydroxy group is a well-characterized modification for ceramide synthases, the 3-hydroxy group in the target compound may confer distinct biochemical properties. CerS3, for instance, can accept (2R)-2-hydroxy fatty acids, but the activity with 3-hydroxy analogs is not as well-defined [1]. This structural difference could impact enzyme kinetics or the physical properties of the resulting ceramide.

Evidence Dimension	Hydroxy Group Position on Acyl-CoA
Target Compound Data	(S)-3-hydroxy group
Comparator Or Baseline	(2R)-2-hydroxy fatty acyl-CoA
Quantified Difference	Positional isomer (3-hydroxy vs. 2-hydroxy)
Conditions	General substrate recognition principles for CerS isoforms

Why This Matters

Enables investigation of the specific role of 3-hydroxy ceramides in sphingolipid biology, a less explored area compared to 2-hydroxy ceramides.

• [1] IUBMB Enzyme Nomenclature. EC 2.3.1.298: ultra-long-chain ceramide synthase. View Source

CerS3 Recognition of Methyl-Branched Acyl-CoA

CerS3 is uniquely capable of utilizing ultra-long-chain acyl-CoAs (C28 or longer) and also accepts very-long-chain substrates like C24-CoAs [1]. The presence of a methyl branch at the 23-position adds a further dimension of substrate specificity. The extent to which this branch influences CerS3 activity is a key open question, as CerS3's active site is known to accommodate modified fatty acids, including (2R)-2-hydroxy and ω-hydroxy forms [2].

Evidence Dimension	CerS3 Substrate Recognition
Target Compound Data	C24 acyl chain with 23-methyl branch and 3-hydroxy group
Comparator Or Baseline	C24:0-CoA (lignoceroyl-CoA)
Quantified Difference	Branch and hydroxy group vs. unbranched, unmodified chain
Conditions	Inferred from known CerS3 substrate promiscuity

Why This Matters

This compound is a specialized tool for dissecting CerS3's role in generating structurally diverse ceramides essential for skin barrier function.

• [1] IUBMB Enzyme Nomenclature. EC 2.3.1.298: ultra-long-chain ceramide synthase. View Source
• [2] Mizutani, Y., et al. (2008). 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length. Journal of Lipid Research, 49(11), 2356-2364. View Source

Research Application Scenarios

CerS2 Isoform-Selective Activity Assays

Use (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as a specific substrate in in vitro CerS2 activity assays. Given CerS2's preference for C20-C26 acyl-CoAs [1], this compound enables precise measurement of CerS2 activity in cell lysates or with purified recombinant enzyme. This is essential for studying the enzyme's role in generating very-long-chain ceramides and for screening potential CerS2 inhibitors.

Probing CerS3 Substrate Specificity

Employ (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in enzymatic assays with CerS3 to probe its tolerance for branched-chain, hydroxylated acyl-CoAs. As CerS3 is critical for epidermal ceramide synthesis [2], this compound can help elucidate the structural requirements for the production of unique ceramides involved in skin barrier function.

Metabolic Tracing for 3-Hydroxy Ceramide Identification

Supplement cell cultures with (S)-3-Hydroxy-23-methyltetracosanoyl-CoA to track its incorporation into cellular sphingolipids via mass spectrometry-based lipidomics. This approach can identify and quantify the specific 3-hydroxy ceramide species generated, providing direct evidence for its metabolic fate and revealing potential new lipid mediators.

Negative Control for CerS4 Activity

Utilize (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as a negative control substrate in experiments designed to measure CerS4 activity. Since CerS4 shows high selectivity for C18-C22 acyl-CoAs [3], this compound's C24 chain is expected to be a poor substrate. This allows for clean discrimination between CerS2 and CerS4 activity in complex biological samples.

• [1] Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry, 283(9), 5677-5684. View Source
• [2] Mizutani, Y., et al. (2008). 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length. Journal of Lipid Research, 49(11), 2356-2364. View Source
• [3] UniProtKB. Q5E9R6 (CERS4_BOVIN). View Source